Cas no 633283-57-5 (4-(6-Chloropyridin-3-yl)morpholine)

• Product Name: 4-(6-Chloropyridin-3-yl)morpholine
• CAS No: 633283-57-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD12923069
• CID: 1033904
• PubChem ID: 11412961
• Update Time: 2025-05-20

4-(6-Chloropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyridin-3-yl)morpholine
• 4-(6-chloro-3-pyridinyl)Morpholine
• DB-073303
• 633283-57-5
• SCHEMBL5198623
• Morpholine, 4-(6-chloro-3-pyridinyl)-
• BP-20010
• DAZFZIJYMKWDRY-UHFFFAOYSA-N
• CS-0454380
• BS-29095
• J-513617
• DTXSID10465060

• MDL： MFCD12923069
• Inchi： 1S/C9H11ClN2O/c10-9-2-1-8(7-11-9)12-3-5-13-6-4-12/h1-2,7H,3-6H2
• InChI Key： DAZFZIJYMKWDRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)N1CCOCC1

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36000
• LogP: 1.63660

Additional information on 4-(6-Chloropyridin-3-yl)morpholine

4-(6-Chloropyridin-3-yl)morpholine: A Comprehensive Overview

4-(6-Chloropyridin-3-yl)morpholine, also known by its CAS number 633283-57-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The morpholine ring, a six-membered saturated heterocycle containing an oxygen atom, forms the core of this molecule, while the 6-chloropyridin-3-yl substituent introduces additional electronic and steric effects that enhance its reactivity and selectivity.

The synthesis of 4-(6-chloropyridin-3-yl)morpholine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 4-(6-chloropyridin-3-yl)morpholine lies in its potential as a building block for complex pharmaceutical compounds. Its ability to act as a versatile linker in medicinal chemistry has been demonstrated in several studies, where it has been used to construct bioactive molecules with improved pharmacokinetic profiles. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel kinase inhibitors with enhanced selectivity and potency.

In addition to its pharmaceutical applications, 4-(6-chloropyridin-3-yl)morpholine has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and as a ligand in organometallic compounds. A recent investigation revealed that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions, offering a greener alternative to traditional ligands.

The electronic properties of 4-(6-chloropyridin-3-yl)morpholine make it an attractive candidate for use in optoelectronic devices. Its conjugated system allows for efficient charge transport, which is critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its integration into polymer blends to enhance device performance, with promising results reported in advanced materials journals.

From a structural perspective, the chlorine atom at the 6-position of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern imparts electron-withdrawing effects, which influence both the reactivity and stability of the compound. Computational studies have provided insights into its electronic structure, revealing that the chlorine substituent significantly alters the HOMO-LUMO gap, thereby affecting its optical properties.

Recent advances in analytical techniques have enabled detailed characterization of 4-(6-chloropyridin-3-yl)morpholine at both molecular and bulk levels. Techniques such as X-ray crystallography have provided high-resolution structural data, while nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming its regiochemistry and stereochemistry. These advancements have facilitated a deeper understanding of its molecular behavior under various conditions.

In conclusion, 4-(6-chloropyridin-3-yl)morpholine represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future research and development efforts.